Cas no 1360922-24-2 (4-Chloro-7-cyano-1H-benzimidazole)

• Product Name: 4-Chloro-7-cyano-1H-benzimidazole
• CAS No: 1360922-24-2
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 4825699
• Update Time: 2025-10-08

4-Chloro-7-cyano-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-cyano-1H-benzimidazole

• Inchi： 1S/C8H4ClN3/c9-6-2-1-5(3-10)7-8(6)12-4-11-7/h1-2,4H,(H,11,12)
• InChI Key： SLHFOZQANFJXIV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5

Additional information on 4-Chloro-7-cyano-1H-benzimidazole

Exploring the Versatile Applications of 4-Chloro-7-cyano-1H-benzimidazole (CAS No. 1360922-24-2) in Modern Chemistry

The compound 4-Chloro-7-cyano-1H-benzimidazole (CAS No. 1360922-24-2) has garnered significant attention in the field of organic chemistry due to its unique structural properties and broad applicability. As a derivative of the benzimidazole family, this molecule features a chloro substitution at the 4-position and a cyano group at the 7-position, making it a valuable intermediate for pharmaceutical and agrochemical synthesis. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and catalysis, aligning with the growing demand for high-performance heterocyclic compounds.

One of the key reasons behind the rising interest in 4-Chloro-7-cyano-1H-benzimidazole is its role in the development of targeted therapies. With the pharmaceutical industry focusing on precision medicine, this compound serves as a building block for kinase inhibitors and other small-molecule drugs. Its electron-withdrawing groups (cyano and chloro) enhance reactivity, enabling efficient modifications for structure-activity relationship (SAR) studies. Recent publications highlight its utility in designing compounds for cancer research and anti-inflammatory applications, addressing some of the most searched topics in biomedical databases.

Beyond pharmaceuticals, CAS No. 1360922-24-2 has found applications in advanced material science. Its rigid benzimidazole core contributes to the stability of organic semiconductors and photoactive materials, which are critical for optoelectronic devices like OLEDs and solar cells. This aligns with the global push toward sustainable energy solutions, a hot topic in both academic and industrial circles. The compound’s ability to act as a ligand in metal-organic frameworks (MOFs) further expands its utility in catalysis and gas storage technologies.

From a synthetic chemistry perspective, 4-Chloro-7-cyano-1H-benzimidazole offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for constructing complex molecules, a subject frequently searched by chemists on platforms like Reaxys and SciFinder. The compound’s halogenated and nitrile-functionalized structure also makes it a candidate for click chemistry applications, which are gaining traction in bioconjugation and polymer science.

Environmental and regulatory considerations are another area where 1360922-24-2 stands out. Unlike many traditional intermediates, this compound is designed to meet green chemistry principles, with a focus on atom economy and reduced toxicity. This resonates with the increasing emphasis on sustainable chemical processes, a topic dominating discussions at conferences like the ACS Green Chemistry Institute. Its stability under ambient conditions also simplifies storage and handling, reducing logistical challenges for manufacturers.

In conclusion, 4-Chloro-7-cyano-1H-benzimidazole (CAS No. 1360922-24-2) exemplifies the convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to renewable energy technologies—make it a compound of enduring relevance. As research continues to uncover new uses, this molecule is poised to remain at the forefront of heterocyclic chemistry, answering the demands of both academia and industry for efficient, scalable, and sustainable solutions.